Cas no 52090-24-1 (2-Methyl-3,5-dinitro-benzoic acid methyl ester)

• Product Name: 2-Methyl-3,5-dinitro-benzoic acid methyl ester
• CAS No: 52090-24-1
• MF: C₉H₈N₂O₆
• MW: 240.169622421265
• MDL: MFCD00229501
• CID: 367107
• Update Time: 2025-04-19

2-Methyl-3,5-dinitro-benzoic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• Methyl 2-methyl-3,5-dinitrobenzoate
• 2-METHYL-3,5-DINITRO-BENZOIC ACID METHYL ESTER
• Benzoic acid,2-methyl-3,5-dinitro-, methyl ester
• Methyl 2-Methyl-3,5-dinitro-benzoate
• 2-Methyl-3,5-dinitro-benzoesaeure-methylester
• 3,5-dinitro-o-toluic acid methyl ester
• 3,5-Dinitro-o-toluylsaeuremethylester
• Methyl 3,5-dinitro-ortho-toluate
• methyl 3,5-dinitro-o-toluate
• 2-Methyl-3,5-dinitro-benzoic acid methyl ester

• MDL： MFCD00229501
• Inchi： 1S/C9H8N2O6/c1-5-7(9(12)17-2)3-6(10(13)14)4-8(5)11(15)16/h3-4H,1-2H3
• InChI Key： ISOMVMHVOAAAJX-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=C(C=C(C=1C)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 240.03800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4

Experimental Properties

• Flash Point: 171.9℃
• PSA: 117.94000
• LogP: 2.64440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Nitrotoluenes